Cas no 2171882-90-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amido-3-methyloxolane-3-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amido-3-methyloxolane-3-carboxylic acid
• CAS No: 2171882-90-7
• MF: C₂₅H₂₃N₃O₆S
• MW: 493.531625032425
• CID: 5934654
• PubChem ID: 165539800
• Update Time: 2025-10-31

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amido-3-methyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amido-3-methyloxolane-3-carboxylic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]-3-methyloxolane-3-carboxylic acid
• EN300-1482907
• 2171882-90-7

• Inchi： 1S/C25H23N3O6S/c1-25(22(30)31)13-33-11-20(25)27-21(29)19-12-35-23(26-19)28-24(32)34-10-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12,18,20H,10-11,13H2,1H3,(H,27,29)(H,30,31)(H,26,28,32)
• InChI Key： LMRMBHRMILMKHS-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC(=C1)C(NC1COCC1(C(=O)O)C)=O

Computed Properties

• Exact Mass: 493.13075664g/mol
• Monoisotopic Mass: 493.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 155Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amido-3-methyloxolane-3-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amido-3-methyloxolane-3-carboxylic acid (CAS No. 2171882-90-7)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amido-3-methyloxolane-3-carboxylic acid, identified by its CAS number 2171882-90-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a thiazole core, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid-derived side chain. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further development in drug discovery and therapeutic applications.

The thiazole moiety is a heterocyclic compound that plays a pivotal role in the biological activity of numerous pharmacologically relevant molecules. Thiazole derivatives are well-documented for their antimicrobial, antifungal, and anti-inflammatory properties. In the context of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amido-3-methyloxolane-3-carboxylic acid, the thiazole ring is integrated into a larger molecular scaffold, which may enhance its binding affinity to biological targets and improve its pharmacokinetic profile.

The presence of the Fmoc group in the molecule suggests its utility as an intermediate in peptide synthesis or as a building block for more complex peptidomimetics. The Fmoc group is commonly employed in solid-phase peptide synthesis due to its stability and ease of removal under mild acidic conditions. This feature makes 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amido-3-methyloxolane-3-carboxylic acid a valuable tool in the synthesis of bioactive peptides and proteins.

The 1,3-thiazole core is further functionalized with an amide linkage and a methyloxolane side chain. The amide bond is a common motif in bioactive molecules, often serving as a key interaction point with biological targets such as enzymes and receptors. The methyloxolane group introduces additional steric and electronic features that can modulate the molecule's interactions with biological systems. These structural elements collectively contribute to the compound's potential pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-2-(({(9H-fluorenine methoxycarbonyl)}amino)-1,3-thiazole amido 3-methyl oxolane 3-carboxylic acid (CAS No. 2171882 90 7) with various biological targets. These studies have highlighted the importance of optimizing the structural features of thiazole derivatives to enhance their therapeutic efficacy. For instance, modifications to the substitution pattern on the thiazole ring can significantly alter its binding affinity to target proteins.

In addition to its structural complexity, 4-(2-{(9H-fluorenylmethoxycarbonyl)amino}-1,3-thiazole amido 3-methyl oxolane 3-carboxylic acid (CAS No. 2171882907) exhibits interesting physicochemical properties that make it suitable for various applications in drug development. The molecule's solubility, stability under different conditions, and metabolic profile are critical factors that determine its suitability for therapeutic use. Researchers are actively investigating ways to optimize these properties through structural modifications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and automated peptide synthesis techniques, have been employed to streamline the production process. These methods not only improve yield but also enhance the purity of the final product, which is essential for pharmaceutical applications.

The potential applications of 4-(2-{(9H-fluorenylmethoxycarbonyl)amino}-1,3-thiazole amido 3-methyl oxolane 3-carboxylic acid (CAS No. 2171882907) span across multiple therapeutic areas. Its structural features suggest potential utility in treating inflammatory diseases, infectious disorders, and even cancer. Preclinical studies are being conducted to evaluate its efficacy and safety profiles in animal models. These studies aim to provide evidence supporting further clinical development if promising results are obtained.

One of the most exciting aspects of this compound is its versatility as a scaffold for drug discovery. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored properties. This approach allows for high-throughput screening against various biological targets to identify lead compounds with optimal activity profiles.

The role of computational tools in drug design has been instrumental in accelerating the discovery process for molecules like 4-(2-{(9H-fluorenylmethoxycarbonyl)amino}-1,3-thiazole amido 3-methyl oxolane 3-carboxylic acid (CAS No: 2171882907). Molecular docking simulations have been used to predict how this compound might interact with enzymes such as kinases or proteases that are implicated in disease pathways. These predictions guide experimental efforts by highlighting key regions for optimization.

The growing interest in thiazole-based compounds stems from their diverse biological activities and synthetic accessibility. Researchers continue to explore new ways to leverage these molecules for therapeutic purposes by combining traditional medicinal chemistry approaches with modern biotechnological innovations.

In conclusion,4-(2-{(9H-fluorenylmethoxycarbonyl)amino}-1,3-thiazole amido 3-methyl oxolane 3-carboxylic acid (CAS No: 2171882907) represents an intriguing example of how structural complexity can be harnessed for pharmaceutical development。 Its multifaceted nature makes it a promising candidate for further investigation across various therapeutic domains。 As research progresses， we can expect more insights into its potential applications， paving the way for novel treatments based on innovative molecular designs。